Cas no 98-44-2 (2-Aminobenzene-1,4-disulfonic Acid (>90%))

• Product Name: 2-Aminobenzene-1,4-disulfonic Acid (>90%)
• CAS No: 98-44-2
• MF: C₆H₇NO₆S₂
• MW: 253.25287938118
• MDL: MFCD00035753
• CID: 34954
• PubChem ID: 60988
• Update Time: 2025-04-19

2-Aminobenzene-1,4-disulfonic Acid (>90%) Chemical and Physical Properties

Names and Identifiers

• 2-Aminobenzene-1,4-disulfonic acid
• Aniline-2,5-disulfonic acid
• 2,5-Disulfoaniline
• 2-Amino-1,4-benzenedisulfonic acid
• 1-Amino-2,5-benzenedisulfonic acid
• 4-Sulfometanilic acid
• 2-Amino-p-benzenedisulfonic acid
• 1,4-BENZENEDISULFONIC ACID, 2-AMINO-
• 2-Amino-1,4-disulfobenzene
• 2,5-Disulfo-1-aminobenzene
• 2-Aminobenzene-1,4-disulphonic acid
• 1-Anilino-2,5-disulfonic acid
• p-Benzenedisulfonic acid, 2-amino-
• Kyselina anilin-2,5-disulfonova
• 5E2OT6T
• 3-14-00-02260 (Beilstein Handbook Reference)
• 6-AMINOBENZENE-1,4-DISULFONIC ACID
• MFCD00035753
• EINECS 202-669-6
• A845862
• NSC5580
• Tox21_301960
• Kyselina anilin-2,5-disulfonova [Czech]
• UNII-5E2OT6T2PS
• FT-0607352
• DTXCID6024751
• NSC 5580
• C6H7NO6S2
• BRN 2660550
• 3-aminobenzene-1,2-disulfonic acid
• 2,5-disulfoaniline, AldrichCPR
• NCGC00256123-01
• D95943
• CHEMBL3184682
• LDCCBULMAFILCT-UHFFFAOYSA-N
• AI3-23218
• Q27261901
• AS-12819
• CAS-98-44-2
• DTXSID8044751
• SCHEMBL149375
• Aniline 2,5-disulfonic acid
• aniline 2,5 disulphonic acid
• 5E2OT6T2PS
• WLN: WSQR BZ DSWQ
• 98-44-2
• NS00005495
• 1-Aminobenzene-2,5-disulfonic acid
• AKOS015854615
• NSC-5580
• EC 202-669-6
• 2-Aminobenzene-1,4-disulfonic Acid (>90%)
• DB-057728

• MDL： MFCD00035753
• Inchi： 1S/C6H7NO6S2/c7-5-3-4(14(8,9)10)1-2-6(5)15(11,12)13/h1-3H,7H2,(H,8,9,10)(H,11,12,13)
• InChI Key： LDCCBULMAFILCT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1N)S(=O)(=O)O)(=O)(=O)O
• BRN： 2660550

Computed Properties

• Exact Mass: 252.97100
• Monoisotopic Mass: 252.971478
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 152
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Yellow crystals.
• Density: 1.569 (estimate)
• Melting Point: >360°C
• Boiling Point: 500
• Flash Point: No data available
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 151.52000
• LogP: 2.50500
• Solubility: Soluble in water and ethanol.

2-Aminobenzene-1,4-disulfonic Acid (>90%) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• RTECS：CZ9250000
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt